Cas no 1142192-40-2 (tert-Butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl Carbonate)

• Product Name: tert-Butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl Carbonate
• CAS No: 1142192-40-2
• MF: C₁₅H₂₀INO₃Si
• MW: 417.314177513123
• MDL: MFCD12026760
• CID: 1071631
• PubChem ID: 46736878
• Update Time: 2025-05-25

tert-Butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl Carbonate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-iodo-6-((trimethylsilyl)ethynyl)-pyridin-3-yl carbonate
• tert-Butyl(2-iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl)carbonate
• tert-Butyl 2-iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl carbonate, AldrichCPR
• AKOS015840247
• tert-butyl [2-iodo-6-(2-trimethylsilylethynyl)pyridin-3-yl] carbonate
• MFCD12026760
• 1142192-40-2
• tert-Butyl (2-iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl) carbonate
• DTXSID501125258
• Carbonic acid, 1,1-dimethylethyl 2-iodo-6-[2-(trimethylsilyl)ethynyl]-3-pyridinyl ester
• tert-Butyl 2-iodo-6-(trimethylsilylethynyl)pyridin-3-yl carbonate
• CS-0441081
• tert-butyl 2-iodo-6-[2-(trimethylsilyl)ethynyl]pyridin-3-yl carbonate
• tert-Butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl Carbonate

• MDL： MFCD12026760
• Inchi： 1S/C15H20INO3Si/c1-15(2,3)20-14(18)19-12-8-7-11(17-13(12)16)9-10-21(4,5)6/h7-8H,1-6H3
• InChI Key： GQCXQIDDGFOWAC-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C#C[Si](C)(C)C)=N1)OC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 417.02572g/mol
• Monoisotopic Mass: 417.02572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4Ų

tert-Butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl Carbonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl Carbonate

Introduction to Tert-Butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl Carbonate (CAS No. 1142192-40-2)

Tert-Butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl Carbonate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with the CAS number 1142192-40-2, is characterized by its unique structural features, which make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both iodo and trimethylsilyl substituents, along with the pyridine core, endows this molecule with distinct reactivity patterns that are exploited in modern synthetic methodologies.

The compound's structure consists of a pyridine ring substituted at the 3-position with a carbonate group, at the 2-position with an iodo atom, and at the 6-position with a terminal alkyne group protected by a trimethylsilyl (TMS) group. This particular arrangement of functional groups makes Tert-Butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl Carbonate an exceptionally versatile building block in medicinal chemistry. The iodo group serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, while the TMS-protected alkyne can be deprotected under mild conditions to introduce the reactive alkyne functionality into further synthetic pathways.

In recent years, there has been a surge in interest regarding the development of novel heterocyclic compounds due to their widespread presence in biologically active molecules. Pyridine derivatives, in particular, have been extensively studied for their pharmacological properties. The compound in question, Tert-Butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl Carbonate, represents a significant advancement in this area. Its unique structural motif allows for facile modifications at multiple positions, enabling chemists to tailor the molecule for specific biological targets.

The utility of this compound has been demonstrated in several cutting-edge research studies. For instance, researchers have leveraged its reactivity to develop novel inhibitors of enzyme targets associated with various diseases. One notable application involves its use as a precursor in the synthesis of small-molecule inhibitors that modulate kinase activity. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By employing Tert-Butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl Carbonate as a key intermediate, scientists have been able to construct highly specific kinase inhibitors with improved potency and selectivity.

Moreover, the compound's compatibility with modern synthetic techniques has made it an indispensable tool in drug discovery pipelines. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have revolutionized organic synthesis by enabling the efficient construction of complex molecular architectures from simpler precursors. Tert-Butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin-3-yl Carbonate has been utilized in these reactions to introduce diverse functional groups into target molecules while maintaining high regioselectivity and yield.

The role of protective groups in synthetic chemistry cannot be overstated. The trimethylsilyl (TMS) group on the alkyne moiety serves as an effective protecting group that shields the triple bond from unwanted reactions while allowing for selective deprotection under mild conditions. This feature is particularly valuable when dealing with sensitive functional groups that might otherwise be compromised during synthetic transformations. The carbonate group at the 3-position of the pyridine ring also plays a crucial role in modulating reactivity and facilitating further functionalization.

In recent literature, there have been reports describing the use of Tert-butyl carbonate derivatives as pharmacophores in drug design. These derivatives are valued for their ability to enhance solubility and metabolic stability of drug candidates. The incorporation of such moieties into biologically active molecules can lead to improved pharmacokinetic profiles, which are essential for successful drug development. The compound under discussion exemplifies this trend by providing a scaffold that can be readily modified to incorporate various pharmacophoric elements.

The synthesis of Tert-butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin-3-y l Carbonate involves multi-step organic transformations that showcase the ingenuity of modern synthetic strategies. Starting from commercially available pyridine derivatives, sequential functionalization steps are employed to introduce the iodo and alkyne substituents at appropriate positions. The use of palladium catalysts for cross-coupling reactions ensures high efficiency and selectivity throughout the synthesis process. Once obtained, the compound can be further manipulated through deprotection and coupling reactions to generate a wide array of derivatives suitable for biological evaluation.

The growing emphasis on green chemistry principles has also influenced the development of synthetic routes for compounds like Tert-butyl 2-Iodo-6-((trimethylsilyl)ethynyl)pyridin -3-y l Carbonate. Researchers are increasingly seeking ways to minimize waste and reduce energy consumption during chemical synthesis. Advances in catalytic systems and solvent recovery techniques have made it possible to implement more sustainable synthetic methodologies without compromising on yield or purity. These efforts align with broader industry trends aimed at reducing the environmental impact of chemical manufacturing processes.

In conclusion, Tert-butyl 2-Iodo -6 -((trimethylsilyl )ethynyl )pyridin -3 -y l Carbonate (CAS No. 1142192 -40 -2) is a remarkable compound that exemplifies the intersection of innovation and utility in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for constructing biologically active molecules with therapeutic potential. By leveraging its reactivity through modern synthetic techniques, chemists can access novel scaffolds that address unmet medical needs across various disease areas. As research continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in shaping the future of drug discovery and development.